2-[(3-cyano-2-pyridinyl)thio]-N-mesitylacetamide

• IUPAC Name: 2-(3-cyanopyridin-2-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C17H17N3OS/c1-11-7-12(2)16(13(3)8-11)20-15(21)10-22-17-14(9-18)5-4-6-19-17/h4-8H,10H2,1-3H3,(H,20,21)
• InChI Key: YHUKVJWTQNNWRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=C(C=CC=N2)C#N)C
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

2-[(3-cyano-2-pyridinyl)thio]-N-mesitylacetamide (CTMA) is a chemical compound that belongs to the class of thioamides. It has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The exact mechanism of action of 2-[(3-cyano-2-pyridinyl)thio]-N-mesitylacetamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes such as cyclooxygenases and lipoxygenases, which are involved in the inflammatory response. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell cycle progression.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

2-[(3-cyano-2-pyridinyl)thio]-N-mesitylacetamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and can be administered orally or intravenously. However, this compound has some limitations for use in lab experiments. It has poor solubility in water, which can limit its use in certain experiments. In addition, the exact mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for the use of 2-[(3-cyano-2-pyridinyl)thio]-N-mesitylacetamide in scientific research. One area of interest is the development of this compound as a therapeutic agent for neurodegenerative diseases. This compound has been shown to have neuroprotective effects in animal models, and further research is needed to determine its potential as a treatment for Alzheimer's and Parkinson's disease. Another area of interest is the development of this compound as a potential anti-viral agent. This compound has been shown to have activity against certain viruses, and further research is needed to determine its potential as a treatment for viral infections. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research and medicine.
Conclusion
In conclusion, this compound is a unique chemical compound that has potential applications in scientific research and medicine. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties, and further research is needed to determine its potential as a therapeutic agent for various diseases. This compound has several advantages for use in lab experiments, but also has some limitations. Overall, this compound is a promising compound for future research and development.

Scientific Research Applications

2-[(3-cyano-2-pyridinyl)thio]-N-mesitylacetamide has been extensively used in scientific research as a potential therapeutic agent for various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.